Cas no 133842-36-1 (1-Bromo-4-butoxymethyl-benzene)

• Product Name: 1-Bromo-4-butoxymethyl-benzene
• CAS No: 133842-36-1
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 2103910
• Update Time: 2023-08-03

1-Bromo-4-butoxymethyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(butoxymethyl)benzene
• BVYYBXJRMKFITN-UHFFFAOYSA-N
• 1-Bromo-4-butoxymethylbenzene
• 1-Bromo-4-butoxymethyl-benzene
• Benzene,1-bromo-4-(butoxymethyl)-
• 4-Bromobenzyl alcohol, n-butyl ether
• 1-Bromo-4-[(n-butyloxy)methyl]benzene

• Inchi： 1S/C11H15BrO/c1-2-3-8-13-9-10-4-6-11(12)7-5-10/h4-7H,2-3,8-9H2,1H3
• InChI Key： BVYYBXJRMKFITN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Topological Polar Surface Area: 9.2